7-ethyl-1,3-dimethyl-5-((naphthalen-1-ylmethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-ethyl-1,3-dimethyl-5-(naphthalen-1-ylmethylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H20N4O2S/c1-4-16-22-18-17(20(26)25(3)21(27)24(18)2)19(23-16)28-12-14-10-7-9-13-8-5-6-11-15(13)14/h5-11H,4,12H2,1-3H3
• InChI Key: CXLKAIQWAUQLAU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C(=N1)SCC3=CC=CC4=CC=CC=C43)C(=O)N(C(=O)N2C)C
• Molecular Formula: C21H20N4O2S
• Molecular Weight: 392.5 g/mol

Description

7-ethyl-1,3-dimethyl-5-((naphthalen-1-ylmethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H20N4O2S and its molecular weight is 392.48. The purity is usually 95%.
BenchChem offers high-quality 7-ethyl-1,3-dimethyl-5-((naphthalen-1-ylmethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-ethyl-1,3-dimethyl-5-((naphthalen-1-ylmethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemosensors for Metal Ions : Research has developed naphthoquinone-based chemosensors capable of detecting transition metal ions, highlighting their potential in environmental and analytical chemistry. These chemosensors exhibit selectivity towards specific metal ions, such as Cu2+, and change color upon complexation, demonstrating practical applications in detecting metal ion concentrations in various mediums (Gosavi-Mirkute et al., 2017).

Antimicrobial and Antifungal Activity : Compounds structurally related to the specified chemical have shown antimicrobial and antifungal activities. This suggests their potential in developing new therapeutic agents against various bacterial and fungal strains. For example, synthesized compounds have been evaluated for their in vitro antibacterial activity against common bacterial strains, indicating the scope for pharmaceutical applications (Patel & Patel, 2017).

Synthesis and Characterization : The synthesis and structural characterization of derivatives of the specified chemical structure have been extensively studied. These investigations provide insights into the chemical properties, reactivity, and potential applications of these compounds in various fields, including material science, pharmaceuticals, and chemistry (Nagarajaiah & Begum, 2015).

Fluorescence Studies for Metal Ion Detection : Certain derivatives of the specified chemical have been explored for their fluorescence properties, especially in the detection of metal ions. These studies underscore the potential of such compounds in the development of fluorescent probes for bioimaging and metal ion detection in biological systems (Balakrishna et al., 2018).

Organic Light Emitting Diode (OLED) Applications : Some derivatives have been investigated for their potential in OLED applications, highlighting the versatility of these compounds in electronic and photonic devices. The development of red-emissive fluorophores based on the naphthalimide structure demonstrates their utility in enhancing the performance of OLEDs (Luo et al., 2015).